Cas no 910635-46-0 (Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-)
910635-46-0 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
CAS No:910635-46-0
MF:C14H20O2S
MW:252.372403144836
CID:1959038
PubChem ID:57437419
Update Time:2025-04-21
Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
- 5,5-dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
- MVZXBWBJBGGLNQ-UHFFFAOYSA-N
- DB-340600
- SCHEMBL1859679
- 910635-46-0
-
- Inchi: 1S/C14H20O2S/c1-4-5-11-10-8-14(2,3)7-6-9(10)12(17-11)13(15)16/h4-8H2,1-3H3,(H,15,16)
- InChI Key: MVZXBWBJBGGLNQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C2CCC(C)(C)CC2=C1CCC
Computed Properties
- Exact Mass: 252.11840105Da
- Monoisotopic Mass: 252.11840105Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 65.5Ų
Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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